Cas no 1805456-92-1 (Methyl 3-cyano-6-fluoro-2-methylbenzoate)

• Product Name: Methyl 3-cyano-6-fluoro-2-methylbenzoate
• CAS No: 1805456-92-1
• MF: C₁₀H₈FNO₂
• MW: 193.174426078796
• CID: 4795588
• Update Time: 2023-08-17

Methyl 3-cyano-6-fluoro-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-6-fluoro-2-methylbenzoate

• Inchi： 1S/C10H8FNO2/c1-6-7(5-12)3-4-8(11)9(6)10(13)14-2/h3-4H,1-2H3
• InChI Key： PNNXVXJIWSKTNV-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C#N)C(C)=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2
• Topological Polar Surface Area: 50.1